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Compound of Interest

Compound Name: TMP-NVOC-Halo

Cat. No.: B14760143

Get Quote

Introduction & Principle
The TMP-NVOC-Halo system is a precise chemical-optogenetic tool designed to induce

protein dimerization in living cells with light. Unlike traditional optogenetics (e.g., PhyB/PIF)

which relies on bulky photosensitive protein domains, this system utilizes a small, cell-

permeable heterobifunctional molecule.

Mechanism of Action
The molecule consists of three functional units:[1]

HaloTag Ligand (Chloroalkane): Covalently binds to a HaloTag-fused protein (the "Anchor").

Trimethoprim (TMP): A high-affinity ligand for E. coli Dihydrofolate Reductase (eDHFR).[1][2]

[3]

NVOC (6-nitroveratryloxycarbonyl): A photocleavable caging group attached to the TMP

moiety.[4]

The Logic:
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Dark State (Caged): The molecule enters the cell and covalently labels the HaloTag-Anchor.

The NVOC group sterically blocks TMP from binding to eDHFR.[2] The eDHFR-Prey remains

free.

Light Activation (Uncaged): Illumination with near-UV light (405 nm) cleaves the NVOC

group.

Active State (Dimerization): The exposed TMP moiety immediately binds the eDHFR-Prey,

recruiting it to the location of the HaloTag-Anchor.

Advantages[4]
Zero Dark Background: Covalent attachment to HaloTag ensures the dimerizer is pre-

localized, preventing diffusion-limited delays common in soluble dimerizers.

Modular: Works with any proteins fused to HaloTag and eDHFR.

Subcellular Precision: Can recruit proteins to specific organelles (e.g., mitochondria,

kinetochores) by localizing the HaloTag-Anchor.

Experimental Workflow & Mechanism Visualization
The following diagrams illustrate the molecular mechanism and the experimental timeline.
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Caption: Molecular mechanism of TMP-NVOC-Halo. UV light removes the NVOC cage,

allowing the tethered TMP to recruit eDHFR.
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Component Specification Notes

Dimerizer
Nvoc-TMP-Halo (or Nvoc-

TMP-Cl)

Store stock (10 mM in DMSO)

at -80°C in single-use aliquots.

Light Sensitive!

Construct 1 HaloTag-POI_1
The "Anchor". Ensures

localized recruitment.[5][6]

Construct 2 eDHFR-POI_2

The "Prey". Must use E. coli

DHFR (specific to TMP).[1][3]

[7]

Medium Phenol Red-free DMEM/F12
Phenol red absorbs light and

causes autofluorescence.

Microscope Confocal with 405 nm laser
FRAP modules are ideal for

localized activation.

Detailed Protocol
Phase 1: Cell Preparation (Day 1)

Seeding: Seed HeLa or U2OS cells in glass-bottom imaging dishes (35mm) to reach 60%

confluency.

Transfection: Co-transfect plasmids encoding HaloTag-Anchor and eDHFR-Prey.

Ratio: Typically 1:1 (e.g., 500 ng each).

Tip: If the Anchor is organelle-specific (e.g., Mito-Halo), ensure expression levels are

moderate to prevent aggregation.

Phase 2: Ligand Loading (Day 2)
Critical: All steps involving the ligand must be performed in a dark room or under red safety

light to prevent premature uncaging.

Preparation: Dilute the Nvoc-TMP-Halo stock (10 mM) into warm, serum-containing media to

a final concentration of 10–20 µM.
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Note: High concentration is required to drive the covalent reaction to completion quickly

and saturate HaloTag sites.

Incubation: Replace cell media with the ligand-containing media. Incubate for 15–60 minutes

at 37°C.

Washing (Crucial):

Remove ligand media.

Wash 3x with warm, phenol red-free imaging media (e.g., FluoroBrite or PBS+Glucose).

Add final volume of imaging media.

Why? You must remove free Nvoc-TMP-Halo. If free ligand remains, it will be uncaged by

the laser, bind to eDHFR in the cytosol, and competitively inhibit recruitment to the

HaloTag-Anchor.

Phase 3: Live Cell Imaging & Activation
Setup: Mount dish on the microscope stage (37°C, 5% CO2).

Pre-Activation Imaging: Acquire images in the GFP/RFP channels (depending on your fusion

tags) to establish baseline localization.

Check: eDHFR-Prey should be diffuse (or at its native location), NOT colocalized with

HaloTag-Anchor.

Troubleshooting: If colocalization exists before light, the ligand may have degraded

(uncaged during handling) or the concentration was too low to saturate HaloTag.

Photoactivation (The Trigger):

Global Activation: Expose the whole field to 405 nm light (LED or laser) for 1–5 seconds.

Local Activation (ROI): Define a Region of Interest (ROI) using the FRAP module. Scan

the ROI with the 405 nm laser (100% power, ~100-500 ms pixel dwell time).
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Time-Lapse Acquisition: Immediately begin acquiring images (e.g., every 5 seconds for 5

minutes).

Observation: You should see rapid accumulation of the eDHFR signal at the HaloTag

location.

Experimental Design & Controls
To validate that the effect is specific to the light-induced chemistry, include the following

controls:

Control Type Condition Expected Outcome

Dark Control
Loaded with Nvoc-TMP-Halo,

imaged without 405 nm pulse.

No recruitment. Proves the

cage is stable.

Vehicle Control
DMSO only (no ligand), + 405

nm pulse.

No recruitment. Proves light

alone doesn't move the

protein.

Competition
Pre-incubate with free TMP (10

µM) + Nvoc-TMP-Halo.

Reduced/Blocked recruitment.

[5] Proves specificity to eDHFR

binding.

Workflow Diagram
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Caption: Step-by-step experimental workflow emphasizing the critical dark-room incubation

steps.

Troubleshooting & Optimization
Problem: High Background (Pre-activation binding)

Cause: Accidental UV exposure (room lights, biosafety cabinet UV) or "leaky" synthesis.

Solution: Handle all tubes in foil. Turn off room lights during incubation. Check stock purity.

Problem: No Recruitment after Light
Cause 1: Insufficient Ligand. The covalent reaction didn't saturate HaloTag. Increase

concentration to 20 µM.

Cause 2: Incomplete Washing. Free Nvoc-TMP-Halo in the media was uncaged and

saturated the cytosolic eDHFR, preventing it from binding the Halo-Anchor. Add an extra

wash step.

Cause 3: Steric Hindrance. The linker between HaloTag and the Anchor protein is too short.

Add a flexible linker (e.g., (GGGGS)3) between the protein and the HaloTag.

Problem: Cell Toxicity
Cause: 405 nm light can be toxic, and the nitroso-aldehyde byproduct of NVOC cleavage is

reactive.

Solution: Use the minimum laser power required for uncaging. Do not continuously illuminate

with 405 nm; use a single pulse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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